1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(2-methoxy-5-(trifluoromethyl)phenyl)piperidine-3-carboxamide

• IUPAC Name: 1-(6-imidazol-1-ylpyridazin-3-yl)-N-[2-methoxy-5-(trifluoromethyl)phenyl]piperidine-3-carboxamide
• InChI: InChI=1S/C21H21F3N6O2/c1-32-17-5-4-15(21(22,23)24)11-16(17)26-20(31)14-3-2-9-29(12-14)18-6-7-19(28-27-18)30-10-8-25-13-30/h4-8,10-11,13-14H,2-3,9,12H2,1H3,(H,26,31)
• InChI Key: ARXCAEXVBZAKGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)NC(=O)C2CCCN(C2)C3=NN=C(C=C3)N4C=CN=C4
• Molecular Formula: C21H21F3N6O2
• Molecular Weight: 446.4 g/mol
• CAS No.: 1286717-08-5

Description

1-(6-(1H-imidazol-1-yl)pyridazin-3-yl)-N-(2-methoxy-5-(trifluoromethyl)phenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C21H21F3N6O2 and its molecular weight is 446.434. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

Research has highlighted the design, synthesis, and evaluation of novel imidazo[1,2-a]pyridine-3-carboxamides (IPAs) with significant antimycobacterial activity. These compounds have shown considerable activity against drug-sensitive and resistant Mycobacterium tuberculosis (MTB) strains, suggesting potential applications in treating tuberculosis (Lv et al., 2017)(Lv et al., 2017).

Mixed Ligand Concept for Bioactive Molecule Labeling

A study explored a mixed ligand fac-tricarbonyl complex approach for labeling bioactive molecules, demonstrating a method to influence the physico-chemical properties of conjugates, which could have implications for drug development and molecular imaging (Mundwiler et al., 2004)(Mundwiler et al., 2004).

Synthesis and Evaluation of Eosinophil Infiltration Inhibitors

Gyoten et al. (2003) synthesized a series of compounds evaluated for antihistaminic activity and inhibitory effects on eosinophil infiltration. One compound, in particular, showed potent antihistaminic activity and inhibited eosinophil infiltration in sensitized guinea pigs, pointing to potential applications in treating atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).

Antiviral Drug Discovery

De Clercq (2009) provided a review on antiviral drug discovery, mentioning various compounds and strategies, including the examination of cyclotriazadisulfonamide compounds and {5-[(4-bromophenylmethyl]-2-phenyl-5H-imidazo[4,5-c]pyridine} compounds, which are structurally related to the compound . This review sheds light on the complex paradigms, paradoxes, and potential applications in antiviral therapy (De Clercq, 2009).